1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 1-methyl-5-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C11H14F3N5/c1-17-3-5-19(6-4-17)10-8(7-15)9(11(12,13)14)16-18(10)2/h3-6H2,1-2H3
• InChI Key: CZQVBBCSDDSTAD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=NN2C)C(F)(F)F)C#N
• Molecular Formula: C11H14F3N5
• Molecular Weight: 273.26 g/mol

Description

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research. It is a pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer development. It has also been found to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and physiological effects:
1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has been found to exert various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation. It has also been found to inhibit the proliferation and migration of cancer cells, which may contribute to its potential use in cancer therapy. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yield. It is also stable under a wide range of conditions, which makes it suitable for various experimental settings. However, it has some limitations as well. It is relatively expensive compared to other compounds, which may limit its use in certain experiments. It is also relatively insoluble in water, which may limit its use in aqueous experimental settings.

Future Directions

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has several potential future directions for scientific research. It may be further studied for its potential use in the treatment of various inflammatory and cancer-related disorders. It may also be studied for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, it may be further studied for its mechanism of action and potential interactions with other compounds.

Synthesis Methods

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile can be synthesized using various methods. One of the most commonly used methods is the reaction of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile with 4-methylpiperazine in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a suitable temperature and for a suitable time.

Scientific Research Applications

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has been extensively studied for its various scientific research applications. It has been found to possess anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.